Cas no 55165-71-4 (2-(1H-indazol-3-yl)aniline)

2-(1H-indazol-3-yl)aniline structure
2-(1H-indazol-3-yl)aniline structure
Product Name:2-(1H-indazol-3-yl)aniline
CAS No:55165-71-4
MF:C13H11N3
MW:209.246542215347
CID:943457
PubChem ID:300387
Update Time:2025-04-19

2-(1H-indazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indazol-3-yl)aniline
    • NSC41446; 3-(2-aminophenyloxy)propionic acid; AC1L5ZEB; 3-(o-aminophenoxy)propionic acid; AC1Q5WFG; SureCN4870193; 2-(1(2)H-indazol-3-yl)-aniline; 3-< 2-Amino-phenoxy> -propionsaeure; PubChem16177; 3-(2-azanylphenoxy)propanoic acid; CTK5B7225; 3-(o-Aminophenyl)indazol; 3-(o-Aminophenoxy)-propionsaeure; AR-1E6116; 3-(2-Amino-phenyl)-indazol; 3-(2-amino-phenoxy)-propionic acid;
    • DTXSID00970512
    • 55165-71-4
    • NSC-174757
    • NSC174757
    • Inchi: 1S/C13H11N3/c14-11-7-3-1-5-9(11)13-10-6-2-4-8-12(10)15-16-13/h1-8H,14H2,(H,15,16)
    • InChI Key: MTTRMLDSRVNGQU-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(C2C=CC=CC=2N)=N1

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.7
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